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Compound of Interest

Compound Name: 1,3,5-Trichlorobenzene

Cat. No.: B7768115

1,3,5-Trichlorobenzene (TCB) is a significant organochlorine compound, appearing as a white
crystalline solid at room temperature.[1][2] Its symmetrical structure distinguishes it from its
liquid isomers, 1,2,3- and 1,2,4-trichlorobenzene.[1] While primarily used as a chemical
intermediate in the synthesis of dyes, agrochemicals, and flame retardants, its physical
properties are of paramount importance to professionals in research and development.[3]

For scientists in drug development and chemical manufacturing, a thorough understanding of a
compound's phase change behavior and thermochemistry is not merely academic; itis a
cornerstone of process safety, product purity, and formulation efficacy. Data on melting points,
boiling points, and enthalpies of transition govern critical processes such as crystallization,
purification, solvent selection, and stability assessments.[4][5] This guide provides a
consolidated overview of the essential phase change and thermochemical data for 1,3,5-
trichlorobenzene, details the experimental methodology for its determination, and explores the
practical implications of these properties.

Core Physicochemical Properties

A baseline understanding of the fundamental properties of 1,3,5-TCB is essential before
delving into its thermal behavior. These properties influence its handling, reactivity, and
environmental fate.
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Property Value Source(s)
Molecular Formula CesH3Cl3 [61[7]
Molar Mass 181.45 g/mol [1][8]

White to off-white crystalline
Appearance ] [1112119]
solid/powder

CAS Number 108-70-3 [61[71[8]
Density ~1.46 g/lcm3 [10]
Water Solubility Very low (~6 mg/L at 25°C) [7119]

Octanol/Water Partition
o 4.15-4.19 [2][9]
Coefficient (log Kow)

Phase Change & Thermochemistry: A Quantitative
Overview

The phase transitions of 1,3,5-TCB are characterized by distinct temperature points and energy
changes. These values are critical for designing thermal processes and ensuring safe
operation.

Phase Transition Temperatures

The melting and boiling points are fundamental parameters that define the physical state of the
substance under varying thermal conditions.

Parameter Temperature Notes Source(s)

63 - 64 °C (336 - 337 The transition from a

Melting Point 121719
J K) solid to a liquid state. el
N ) 208 - 209 °C (481 - At atmospheric
Boiling Point [1112]181[1.0]
482 K) pressure.

Core Thermochemical Data

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.stenutz.eu/chem/solv6%20(2).php?name=1%2C3%2C5-trichlorobenzene
https://gost.tpsgc-pwgsc.gc.ca/Contfs.aspx?ID=51&lang=eng
https://en.wikipedia.org/wiki/1,3,5-Trichlorobenzene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/t54607
https://en.wikipedia.org/wiki/1,3,5-Trichlorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trichlorobenzene
https://www.inchem.org/documents/icsc/icsc/eics0344.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=1%2C3%2C5-trichlorobenzene
https://gost.tpsgc-pwgsc.gc.ca/Contfs.aspx?ID=51&lang=eng
https://www.sigmaaldrich.com/JP/ja/product/aldrich/t54607
https://chem-casts.com/tools/property-calculator/pure-component/108-70-3
https://gost.tpsgc-pwgsc.gc.ca/Contfs.aspx?ID=51&lang=eng
https://www.inchem.org/documents/icsc/icsc/eics0344.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trichlorobenzene
https://www.inchem.org/documents/icsc/icsc/eics0344.htm
https://en.wikipedia.org/wiki/1,3,5-Trichlorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trichlorobenzene
https://gost.tpsgc-pwgsc.gc.ca/Contfs.aspx?ID=51&lang=eng
https://www.inchem.org/documents/icsc/icsc/eics0344.htm
https://en.wikipedia.org/wiki/1,3,5-Trichlorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trichlorobenzene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/t54607
https://chem-casts.com/tools/property-calculator/pure-component/108-70-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Thermochemical data quantify the energy absorbed or released during phase changes and
chemical reactions, which is vital for energy balance calculations and safety analysis.

Parameter Value (kJ/mol) Method Source(s)
Enthalpy of Fusion Differential Scanning
18.1 _ [2]
(AH_fus) Calorimetry (DSC)
17.56 - 18.2 (4.197 - Adiabatic Calorimetry 1]
4.35 kcal/mol) (AC)
Enthalpy of
o 50.6 (at 100 °C) Calculated from J/g [2][3]

Vaporization (AH_vap)
Standard Enthalpy of )

) Combustion
Formation -753+£1.3 ] [12]

Calorimetry

(AfH®_solid)

Experimental Protocol: Determining Thermal
Properties with Differential Scanning Calorimetry
(DSC)

Differential Scanning Calorimetry (DSC) is a powerful and widely used thermal analysis
technique for determining the transition temperatures and enthalpies of materials.[13] It
precisely measures the difference in heat flow required to maintain a sample and an inert
reference at the same temperature as they are subjected to a controlled temperature program.
[14][15]

Causality and Experimental Choices

The reliability of DSC data hinges on a well-designed experimental protocol. Each parameter is

chosen to ensure accuracy and reproducibility.

 Inert Atmosphere (Nitrogen/Argon): Prevents oxidative degradation of the sample at elevated
temperatures, ensuring that the observed thermal events are purely physical transitions.[15]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trichlorobenzene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C108703&Units=CAL&Mask=FEF
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Trichlorobenzene
https://www.guidechem.com/encyclopedia/1-3-5-trichlorobenzene-dic2091.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C108703&Mask=2
https://www.mdpi.com/2076-3417/12/23/12019
https://www.linseis.com/en/wiki/phase-change-analysis-with-dsc/
https://www.mff.cuni.cz/en/kfm/experimental-facilities/differential-scanning-calorimetry-dsc
https://www.mff.cuni.cz/en/kfm/experimental-facilities/differential-scanning-calorimetry-dsc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sample Mass (2-5 mg): A small sample mass minimizes thermal gradients within the sample,
leading to sharper peaks and more accurate onset temperature detection.

Heating Rate (e.g., 10 °C/min): This rate offers a good balance between resolution and
sensitivity. A slower rate can improve resolution for complex transitions, while a faster rate
enhances the signal (peak height) but may shift the transition temperature to a higher value.
[14]

Calibration: The instrument must be calibrated for temperature and enthalpy using certified
reference materials (e.g., Indium) to ensure the accuracy of the measurements. This self-
validating step is critical for trustworthy data.

Step-by-Step DSC Protocol for 1,3,5-Trichlorobenzene

Instrument Preparation:

o Turn on the DSC instrument and the inert gas flow (e.g., nitrogen at 20-50 mL/min). Allow
the system to stabilize.

Calibration Check:

o Run a calibration standard (e.g., high-purity Indium) through a melt cycle to verify the
temperature and enthalpy accuracy. The measured onset of melting for Indium should be
156.6 °C and its enthalpy of fusion should be 28.45 J/g.

Sample Preparation:

o Accurately weigh 2-5 mg of 1,3,5-trichlorobenzene into an aluminum DSC pan.

o Hermetically seal the pan to prevent any loss of sample due to sublimation or vaporization
during the experiment.

o Prepare an identical empty, sealed aluminum pan to serve as the reference.

Loading and Measurement:

o Place the sample pan and the reference pan into their respective positions in the DSC cell.
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o Define the temperature program:

Equilibrate at 25 °C.

Ramp the temperature from 25 °C to 250 °C at a rate of 10 °C/min. This range
comfortably encompasses the melting and boiling points.

Hold at 250 °C for 1 minute to ensure completion of transitions.

Cool back down to 25 °C.

o Data Analysis:
o The resulting thermogram will show heat flow as a function of temperature.

o Melting Point (Tm): Identify the sharp endothermic peak corresponding to melting. The
onset temperature of this peak is taken as the melting point.[4]

o Enthalpy of Fusion (AH_fus): Integrate the area of the melting peak. The instrument
software calculates this value, which represents the total energy absorbed during melting.
[4][16]
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DSC experimental workflow for 1,3,5-TCB analysis.
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Application & Significance in Research and
Development

The thermochemical data of 1,3,5-TCB has direct, practical applications for its target audience:

» Purity Determination: The melting point of a crystalline solid is highly sensitive to impurities. A
depression or broadening of the melting peak observed via DSC can indicate the presence
of contaminants, a principle known as freezing-point depression.[16]

o Crystallization and Polymorph Screening: In pharmaceutical and fine chemical development,
controlling the crystalline form (polymorph) is critical. DSC can identify different polymorphs,
which may exhibit unique melting points and enthalpies of fusion, impacting solubility and
bioavailability.

e Process Safety and Hazard Analysis: Knowledge of the boiling point, flash point (107 °C),
and enthalpy of vaporization is essential for designing safe distillation and drying processes.
[2][8] It allows engineers to calculate the energy required for vaporization and to assess the
risks of forming flammable vapor concentrations.

e Solvent Selection: The solubility of 1,3,5-TCB in various organic solvents is temperature-
dependent.[5] Thermochemical data helps in selecting appropriate solvents for reactions or
recrystallization by predicting how the material will behave at different process temperatures.

Safety and Handling Considerations
1,3,5-Trichlorobenzene is a hazardous substance that requires careful handling.

 Toxicity: It is harmful if swallowed and can cause irritation to the skin, eyes, and respiratory
system.[9][17][18]

e Environmental Hazard: The compound is toxic to aquatic life with long-lasting effects. It
should not be released into the environment.[9]

» Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a dust mask.[3][19]
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e Decomposition: Upon burning, it can decompose to produce toxic and corrosive fumes,
including hydrogen chloride.[2][9]

Conclusion

The phase change and thermochemical data for 1,3,5-trichlorobenzene are indispensable for
its safe handling, processing, and application in scientific research and industrial development.
Techniques like Differential Scanning Calorimetry provide a reliable and precise means of
characterizing its thermal properties. A comprehensive understanding of its melting point,
boiling point, and associated enthalpies allows researchers to optimize purification processes,
ensure product quality, and design safe, efficient chemical operations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: The Significance of Thermochemical Data
for 1,3,5-Trichlorobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7768115#1-3-5-trichlorobenzene-phase-change-and-
thermochemistry-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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